Cas no 2097921-90-7 (N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2097921-90-7
• MF: C₁₄H₁₄N₄O₂S₂
• MW: 334.416559696198
• CID: 5950434
• PubChem ID: 126854835
• Update Time: 2025-10-28

N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide
• AKOS032459552
• N-[2-hydroxy-2-(5-thiophen-2-ylthiophen-2-yl)ethyl]-1-methyltriazole-4-carboxamide
• 2097921-90-7
• F6517-2273
• N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C14H14N4O2S2/c1-18-8-9(16-17-18)14(20)15-7-10(19)11-4-5-13(22-11)12-3-2-6-21-12/h2-6,8,10,19H,7H2,1H3,(H,15,20)
• InChI Key： RWEZJXRDFWXGHW-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CS2)=CC=C1C(CNC(C1=CN(C)N=N1)=O)O

Computed Properties

• Exact Mass: 334.05581805g/mol
• Monoisotopic Mass: 334.05581805g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 137Ų

Additional information on N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2097921-90-7)

The compound N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2097921-90-7) is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structure, combining a bithiophene moiety with a hydroxyethyl linker and a 1-methyl-1H-1,2,3-triazole-4-carboxamide group, makes it a versatile candidate for various applications. Researchers are particularly interested in its potential as a building block for organic semiconductors, pharmaceutical intermediates, and bioconjugation tools.

In recent years, the demand for heterocyclic compounds like N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide has surged due to their role in drug discovery and material innovation. The bithiophene unit, known for its electron-rich properties, is often explored in organic electronics, such as OLEDs and solar cells. Meanwhile, the triazole-carboxamide fragment is a common pharmacophore in bioactive molecules, contributing to interactions with biological targets. This dual functionality positions the compound as a valuable asset in interdisciplinary research.

One of the most frequently asked questions about CAS No. 2097921-90-7 revolves around its synthetic routes and purification methods. The compound is typically synthesized via click chemistry reactions, leveraging the efficiency of copper-catalyzed azide-alkyne cycloaddition (CuAAC) to form the triazole core. Researchers also emphasize the importance of chromatographic techniques for isolating high-purity batches, as impurities can significantly impact performance in both biological assays and electronic applications.

The hydroxyethyl linker in N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide offers additional flexibility for derivatization, enabling the attachment of other functional groups or biomolecules. This feature is particularly relevant in the context of targeted drug delivery and proteomics, where precise molecular modifications are critical. Moreover, the compound's solubility and stability profiles have been subjects of optimization studies, especially for applications in aqueous environments.

From an industrial perspective, CAS No. 2097921-90-7 is often discussed in connection with scalable synthesis and cost-effective production. Innovations in catalytic systems and green chemistry approaches are being explored to enhance the compound's accessibility. Additionally, its potential as a fluorescent probe or sensor material has sparked interest in diagnostic technologies, aligning with the growing focus on precision medicine.

In summary, N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide represents a compelling example of how molecular design can bridge diverse scientific domains. Its multifaceted applications—from optoelectronics to biopharmaceuticals—highlight the compound's adaptability and promise for future breakthroughs. As research continues to unravel its full potential, this molecule is poised to remain a focal point in both academic and industrial settings.